Cas no 21560-29-2 (1-Chloro-6,7-dimethoxyisoquinoline)

• Product Name: 1-Chloro-6,7-dimethoxyisoquinoline
• CAS No: 21560-29-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD16249956
• CID: 1031455
• PubChem ID: 10640708
• Update Time: 2025-11-02

1-Chloro-6,7-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-6,7-dimethoxyisoquinoline
• 1-Chlor-6,7-dimethoxy-isochinolin
• 1-chloro-6,7-dimethoxy-isoquinoline
• 6,7-Dimethoxy-1-chloroisoquinoline
• ACT06322
• AK127159
• CTK0J7372
• Isoquinoline, 1-chloro-6,7-dimethoxy-
• KB-218744
• DTXSID80442904
• 21560-29-2
• SCHEMBL5358941
• MFCD16249956
• F50556
• AKOS016012675
• DB-328901
• MPMDYPSDYGHVBM-UHFFFAOYSA-N
• A879027
• EN300-181481
• CS-0061919
• AS-61852

• MDL： MFCD16249956
• Inchi： 1S/C11H10ClNO2/c1-14-9-5-7-3-4-13-11(12)8(7)6-10(9)15-2/h3-6H,1-2H3
• InChI Key： MPMDYPSDYGHVBM-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=CC=2C=CN=1)OC)OC

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Additional information on 1-Chloro-6,7-dimethoxyisoquinoline

1-Chloro-6,7-dimethoxyisoquinoline (CAS 21560-29-2): A Versatile Building Block in Medicinal Chemistry and Beyond

In the realm of heterocyclic chemistry, 1-Chloro-6,7-dimethoxyisoquinoline (CAS 21560-29-2) stands out as a valuable synthetic intermediate with diverse applications. This chlorinated isoquinoline derivative has garnered significant attention from researchers due to its unique structural features and reactivity profile. The compound's molecular formula C11H10ClNO2 and molecular weight 223.66 g/mol make it an interesting subject for both academic and industrial investigations.

The dimethoxy substitution pattern at positions 6 and 7 of the isoquinoline core contributes to the compound's electronic properties, while the chloro group at position 1 serves as an excellent leaving group for subsequent functionalization. These characteristics make 1-Chloro-6,7-dimethoxyisoquinoline particularly useful in pharmaceutical research, where it serves as a precursor for various bioactive molecules. Recent studies have highlighted its potential in developing central nervous system (CNS) targeting compounds, aligning with current trends in neuropharmacology.

From a synthetic chemistry perspective, 21560-29-2 offers multiple advantages. The electron-donating methoxy groups enhance the nucleophilic character of adjacent positions, facilitating selective modifications. This property has been exploited in the synthesis of isoquinoline alkaloid analogs, a class of compounds receiving renewed interest due to their potential in addressing modern therapeutic challenges. The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications in drug discovery programs.

The growing interest in 1-Chloro-6,7-dimethoxyisoquinoline is reflected in scientific literature and patent applications. Researchers are particularly focused on its use in developing selective enzyme inhibitors, responding to the pharmaceutical industry's need for targeted therapies. Its structural similarity to naturally occurring isoquinoline alkaloids makes it an attractive scaffold for designing novel compounds with potential biological activities, addressing current demands in precision medicine approaches.

Quality control of CAS 21560-29-2 typically involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring high purity for research applications. The compound's physicochemical properties, including its melting point range and solubility characteristics, are well-documented, facilitating its use in various experimental settings. These standardized parameters are crucial for researchers working on structure-activity relationship (SAR) studies, a hot topic in contemporary medicinal chemistry.

Beyond pharmaceutical applications, 1-Chloro-6,7-dimethoxyisoquinoline finds utility in materials science. Its conjugated system and functional groups make it a potential candidate for developing organic electronic materials, aligning with current trends in sustainable technology. The compound's ability to participate in various coupling reactions positions it as a valuable building block for creating more complex molecular architectures with tailored properties.

The safety profile of 21560-29-2 has been thoroughly investigated, with appropriate handling procedures established for laboratory use. While not classified as hazardous under standard conditions, proper precautions are recommended when working with this compound, reflecting the chemical industry's increasing emphasis on laboratory safety protocols. Material Safety Data Sheets (MSDS) provide comprehensive guidance for researchers, addressing growing concerns about chemical handling best practices in research environments.

Market availability of 1-Chloro-6,7-dimethoxyisoquinoline has expanded in recent years, with multiple suppliers offering the compound in various quantities. This increased accessibility supports the compound's growing applications in both academic and industrial research settings. Pricing trends reflect its specialized nature, with costs varying based on purity levels and order quantities, considerations important for research budget planning in synthetic chemistry projects.

Future research directions for CAS 21560-29-2 include exploring its potential in catalyzed cross-coupling reactions and investigating its photophysical properties for potential applications in fluorescence-based sensing systems. These developments align with current scientific interests in sustainable chemistry and advanced detection technologies. The compound's versatility ensures it will remain relevant as new applications continue to emerge in various scientific disciplines.

In conclusion, 1-Chloro-6,7-dimethoxyisoquinoline represents a fascinating example of how simple heterocyclic structures can serve as powerful tools in modern chemistry. Its combination of synthetic utility, potential biological relevance, and materials science applications make it a compound worth watching in coming years. As research trends evolve toward more targeted and sustainable approaches, this isoquinoline derivative is well-positioned to contribute to advancements across multiple scientific frontiers.